![molecular formula C19H14N4O4S B2806791 methyl 4-{[(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]amino}benzoate CAS No. 946237-47-4](/img/structure/B2806791.png)
methyl 4-{[(4-oxopyrido[3',2':4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]amino}benzoate
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Overview
Description
“Methyl 4-{[(4-oxopyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]amino}benzoate” is a complex organic compound. It belongs to the class of compounds known as pyrido[2,3-d]pyrimidines . These compounds are characterized by a pyrido[2,3-d]pyrimidine moiety, which is a polycyclic aromatic compound made up of a pyridine ring fused to a pyrimidine ring .
Synthesis Analysis
The synthesis of pyrido[2,3-d]pyrimidines involves the cyclization of 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides . When heated under reflux with MeONa in BuOH, these compounds are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives . The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization .Molecular Structure Analysis
The molecular structure of “methyl 4-{[(4-oxopyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-3(4H)-yl)acetyl]amino}benzoate” is complex, with several functional groups. It contains a pyrido[2,3-d]pyrimidin-5-one core, which is a fused ring system incorporating a pyridine and a pyrimidine ring . The compound also contains an acetyl group, an amino group, and a benzoate group .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex due to the presence of several reactive functional groups. The pyrido[2,3-d]pyrimidin-5-one core can undergo various reactions, including cyclization .Scientific Research Applications
Synthesis of New Pyrido Derivatives
This compound plays a crucial role in the synthesis of new pyrido derivatives . When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido derivatives .
Antiproliferative Activity
Compounds of this class exhibit antiproliferative activities . The compound API-1 belonging to pyrido derivatives is a promising antiproliferative agent .
Antimicrobial Activity
Pyrido derivatives, which include this compound, have been found to exhibit antimicrobial activities .
Anti-inflammatory and Analgesic Activity
These compounds have also been associated with anti-inflammatory and analgesic activities .
Hypotensive Activity
Pyrido derivatives have been found to exhibit hypotensive activities .
Antihistaminic Activity
This class of compounds has been associated with antihistaminic activities .
Future Directions
The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its mechanism of action, and evaluation of its potential biological activities. Given the wide range of activities exhibited by other pyrido[2,3-d]pyrimidines , this compound could have potential applications in various fields, including medicinal chemistry and drug discovery.
Mechanism of Action
Target of Action
Similar compounds in the pyrido[2,3-d]pyrimidines class have been known to exhibit a wide range of biological activity, including antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities .
Mode of Action
For instance, some derivatives of this class have been identified as tyrosine kinase inhibitors and cyclin-dependent kinase (CDK4) inhibitors .
Biochemical Pathways
Given the biological activities associated with similar compounds, it can be inferred that the compound may interact with pathways related to cell proliferation, inflammation, pain sensation, blood pressure regulation, and histamine response .
properties
IUPAC Name |
methyl 4-[[2-(6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-5-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O4S/c1-27-19(26)11-4-6-12(7-5-11)22-14(24)9-23-10-21-15-13-3-2-8-20-17(13)28-16(15)18(23)25/h2-8,10H,9H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNVVESRTAHNIOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=C3C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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